Cas no 1196156-98-5 (4-chloro-2-ethynylpyrimidine)

4-chloro-2-ethynylpyrimidine structure

4-chloro-2-ethynylpyrimidine structure

Product Name:4-chloro-2-ethynylpyrimidine

CAS No:1196156-98-5

MF:C₆H₃ClN₂

MW:138.554419755936

CID:2616775

PubChem ID:18452573

Update Time:2025-09-23

4-chloro-2-ethynylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-2-ethynylpyrimidine
- 857-197-9
- AB69132
- Z1255444020
- DTXSID30593995
- WXB15698
- DTXCID60544758
- 1196156-98-5
- EN300-1267985
- MDL： MFCD13189794
- Inchi： 1S/C6H3ClN2/c1-2-6-8-4-3-5(7)9-6/h1,3-4H
- InChI Key： WBSUWOKWQIAZLZ-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C(C#C)N=1

Computed Properties

Exact Mass: 137.9984758Da
Monoisotopic Mass: 137.9984758Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 25.8Å²

4-chloro-2-ethynylpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM317470-1g	4-Chloro-2-ethynylpyrimidine	1196156-98-5	95%	1g	$519	2021-08-18
Chemenu	CM317470-1g	4-Chloro-2-ethynylpyrimidine	1196156-98-5	95%	1g	$611	2023-02-03
Alichem	A089006605-1g	4-Chloro-2-ethynylpyrimidine	1196156-98-5	95%	1g	$625.95	2023-09-04
Enamine	EN300-1267985-1.0g	4-chloro-2-ethynylpyrimidine	1196156-98-5	95%	1g	$0.0	2023-06-08
Enamine	EN300-1267985-50mg	4-chloro-2-ethynylpyrimidine	1196156-98-5	95.0%	50mg	$205.0	2023-10-02
Enamine	EN300-1267985-100mg	4-chloro-2-ethynylpyrimidine	1196156-98-5	95.0%	100mg	$306.0	2023-10-02
Enamine	EN300-1267985-250mg	4-chloro-2-ethynylpyrimidine	1196156-98-5	95.0%	250mg	$438.0	2023-10-02
Enamine	EN300-1267985-500mg	4-chloro-2-ethynylpyrimidine	1196156-98-5	95.0%	500mg	$691.0	2023-10-02
Enamine	EN300-1267985-1000mg	4-chloro-2-ethynylpyrimidine	1196156-98-5	95.0%	1000mg	$884.0	2023-10-02
Enamine	EN300-1267985-2500mg	4-chloro-2-ethynylpyrimidine	1196156-98-5	95.0%	2500mg	$1735.0	2023-10-02

4-chloro-2-ethynylpyrimidine Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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